Cas no 27639-57-2 (Benzothiazole, 2-[(phenylmethyl)dithio]-)

Benzothiazole, 2-[(phenylmethyl)dithio]- structure
27639-57-2 structure
Product Name:Benzothiazole, 2-[(phenylmethyl)dithio]-
CAS No:27639-57-2
MF:C14H11NS3
MW:289.438839197159
CID:1432269
PubChem ID:563001
Update Time:2025-04-20

Benzothiazole, 2-[(phenylmethyl)dithio]- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2-[(phenylmethyl)dithio]-
    • 2-(benzyldisulfanyl)-1,3-benzothiazole
    • 27639-57-2
    • 2-Benzothiazolyl benzyl disulfide
    • DTXSID80340259
    • 2-(Benzyldisulfanyl)-1,3-benzothiazole #
    • ZHRUTKMJRWNGFI-UHFFFAOYSA-N
    • Inchi: 1S/C14H11NS3/c1-2-6-11(7-3-1)10-16-18-14-15-12-8-4-5-9-13(12)17-14/h1-9H,10H2
    • InChI Key: ZHRUTKMJRWNGFI-UHFFFAOYSA-N
    • SMILES: S1C(=NC2C=CC=CC1=2)SSCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 289.00553
  • Monoisotopic Mass: 289.00536288g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 12.89
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